(2-Ethyl-4-methyl-1,3-thiazol-5-YL)methanol

• IUPAC Name: (2-ethyl-4-methyl-1,3-thiazol-5-yl)methanol
• InChI: InChI=1S/C7H11NOS/c1-3-7-8-5(2)6(4-9)10-7/h9H,3-4H2,1-2H3
• InChI Key: IELFLNFBTDIHQI-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=C(S1)CO)C
• Molecular Formula: C7H11NOS
• DSSTOX Substance ID: DTXSID80568118
• Molecular Weight: 157.24 g/mol
• CAS No.: 137267-28-8

Description

(2-Ethyl-4-methyl-1,3-thiazol-5-YL)methanol is a useful research compound. Its molecular formula is C7H11NOS and its molecular weight is 157.24 g/mol. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

(Ghorbanloo et al., 2017) explored the encapsulation of a molybdenum(VI) complex with a thiazole-hydrazone ligand in zeolite Y, which showed potential as a reusable catalyst for the oxidation of primary alcohols and hydrocarbons. This research demonstrates the applicability of thiazole-based compounds in heterogeneous catalysis, particularly for the efficient oxidation of organic compounds.

Synthesis of Bi-heterocyclic Compounds

In the field of organic synthesis, (Abbasi et al., 2019) conducted a study synthesizing unique bi-heterocyclic molecules incorporating a thiazole ring. These compounds were evaluated for their activity against various enzymes and for cytotoxicity, indicating the role of thiazole derivatives in developing new pharmacologically active compounds.

Aggregation and Solubility Studies

Studies like the one by (Matwijczuk et al., 2016) on molecular aggregation in derivatives of thiazole compounds, highlight the importance of these compounds in understanding the physical and chemical properties of molecular systems, such as solubility and aggregation behavior in different solvents.

Application in Medicinal Chemistry

Research by (Sonar et al., 2020) focused on synthesizing new thiazole compounds and testing their anticancer activity. This indicates the significance of thiazole derivatives in the development of potential anticancer agents.

Environmental and Energy Applications

The work of (Oprescu et al., 2014) on the use of glycerol derivatives, including thiazole-related compounds, as additives for diesel fuel, shows the potential of these compounds in enhancing fuel properties and reducing emissions, indicating their relevance in environmental and energy-related research.

Safety and Hazards

The safety data sheet for “(2-Ethyl-4-methyl-1,3-thiazol-5-YL)methanol” advises against breathing its mist, gas, or vapors. Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be worn. In case of accidental release, all sources of ignition should be removed, personnel should be evacuated to safe areas, and people should be kept away from and upwind of the spill/leak.

Future Directions

Research on thiazole derivatives, including “(2-Ethyl-4-methyl-1,3-thiazol-5-YL)methanol”, is ongoing, and a host of potential drug molecules have been customized for clinical use. The future directions of research on this compound could include further exploration of its biological activities and potential applications in medicine.

Synthesis routes and methods

Procedure details

Lithium aluminum hydride (800 mg, 21.2 mmol) was added to a solution of 2-ethyl-4-methylthiazole-5-carboxylic acid ethyl ester (Example 11; 1.63 g, 8.2 mmol) in diethyl ether (100 mL). The solution was allowed to stir at room temperature for 4 h and was then poured carefully into an aqueous potassium sodium tartrate solution (30% w/v; 200 mL). After the mixture was allowed to stir at room temperature for 1 h, the layers were separated and the aqueous layer was extracted with ethyl acetate (100 mL). The combined organic layers were washed with brine (200 mL), dried (MgSO4), filtered and concentrated under reduced pressure to give 2-ethyl-4-methylthiazole-5-methanol (860 mg, 67% yield) as a colorless oil.